2-(1-Phenylcyclohexyl)ethanamine hydrochloride
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Overview
Description
2-(1-Phenylcyclohexyl)ethanamine hydrochloride is a chemical compound known for its unique structure and properties
Preparation Methods
The synthesis of 2-(1-Phenylcyclohexyl)ethanamine hydrochloride typically involves several steps. One common method includes the reaction of cyclohexylamine with phenylmagnesium bromide, followed by the addition of ethyl chloroacetate. The resulting product is then hydrolyzed and converted to its hydrochloride salt . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
2-(1-Phenylcyclohexyl)ethanamine hydrochloride undergoes various chemical reactions, including:
Reduction: Reduction reactions can convert it into different amines or alcohols, depending on the reagents and conditions used.
Substitution: It can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups.
Common reagents used in these reactions include sulfuryl chloride, potassium permanganate, and various reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-(1-Phenylcyclohexyl)ethanamine hydrochloride has several scientific research applications:
Mechanism of Action
The mechanism of action of 2-(1-Phenylcyclohexyl)ethanamine hydrochloride involves its interaction with specific molecular targets in the body. It is known to bind to the N-methyl-D-aspartate (NMDA) receptor, inhibiting its activity and leading to various pharmacological effects . This interaction can result in the modulation of neurotransmitter release and changes in neuronal activity, contributing to its potential therapeutic effects .
Comparison with Similar Compounds
2-(1-Phenylcyclohexyl)ethanamine hydrochloride can be compared to other similar compounds, such as:
Phencyclidine (PCP): Both compounds share structural similarities and have similar pharmacological effects, including NMDA receptor antagonism.
N,N-diethyl-2-[(1-phenylcyclohexyl)oxy]ethanamine hydrochloride: This compound has a similar structure but different functional groups, leading to variations in its chemical and pharmacological properties.
Each of these compounds has unique characteristics that make them suitable for different applications, highlighting the versatility and potential of this compound in scientific research and industry.
Properties
Molecular Formula |
C14H22ClN |
---|---|
Molecular Weight |
239.78 g/mol |
IUPAC Name |
2-(1-phenylcyclohexyl)ethanamine;hydrochloride |
InChI |
InChI=1S/C14H21N.ClH/c15-12-11-14(9-5-2-6-10-14)13-7-3-1-4-8-13;/h1,3-4,7-8H,2,5-6,9-12,15H2;1H |
InChI Key |
KXMSIZIBFWYEAI-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)(CCN)C2=CC=CC=C2.Cl |
Origin of Product |
United States |
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